Cas no 209398-26-5 (2-hydroxy-, (3S)-)

• Product Name: 2-hydroxy-, (3S)-
• CAS No: 209398-26-5
• MF: C₁₁H₂₁NO₅
• MW: 247.288143873215
• CID: 910826
• PubChem ID: 56604985
• Update Time: 2025-04-19

2-hydroxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-, (3S)-
• (3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• HEX004
• RPIFNVNQWSPEMY-JAMMHHFISA-N
• (3S)-3-(tert-butoxycarbonylamino)-2-hydroxyhexanoic acid
• EN300-24589293
• (3S)-3-[(tert-Butoxycarbonyl)amino]-2-hydroxyhexanoic acid
• SCHEMBL3206074
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxyhexanoic acid
• DTXSID20717880
• 209398-26-5

• Inchi： 1S/C11H21NO5/c1-5-6-7(8(13)9(14)15)12-10(16)17-11(2,3)4/h7-8,13H,5-6H2,1-4H3,(H,12,16)(H,14,15)/t7-,8?/m0/s1
• InChI Key： RPIFNVNQWSPEMY-JAMMHHFISA-N
• SMILES： O(C(N[C@H](C(C(=O)O)O)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 247.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 75.63000
• LogP: 2.54540